Cas no 928304-44-3 (1-Bromo-4-ethyl-2-fluorobenzene)

1-Bromo-4-ethyl-2-fluorobenzene is a halogenated aromatic compound featuring bromine, fluorine, and ethyl substituents on a benzene ring. Its molecular structure (C8H8BrF) makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Negishi couplings. The presence of both bromine and fluorine enhances reactivity, enabling selective functionalization, while the ethyl group contributes to steric and electronic modulation. This compound is valued for its stability under standard conditions and its utility in pharmaceutical, agrochemical, and materials science research. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to potential sensitivity to light and moisture.

1-Bromo-4-ethyl-2-fluorobenzene structure

928304-44-3 structure

Product Name:1-Bromo-4-ethyl-2-fluorobenzene

CAS No:928304-44-3

MF:C₈H₈BrF

MW:203.051525115967

MDL:MFCD22044817

CID:1025399

Update Time:2025-06-09

1-Bromo-4-ethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-4-ethyl-2-fluorobenzene
- 1-Bromo-4-ethyl-2-fluorobenzene (ACI)
- MDL： MFCD22044817
- Inchi： 1S/C8H8BrF/c1-2-6-3-4-7(9)8(10)5-6/h3-5H,2H2,1H3
- InChI Key： GTBMBEKUGNUTLQ-UHFFFAOYSA-N
- SMILES： FC1C(Br)=CC=C(CC)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1

1-Bromo-4-ethyl-2-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP295-250mg	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95+%	250mg	1271CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP295-100mg	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95+%	100mg	517CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP295-1g	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95+%	1g	2937.0CNY	2021-07-18
Alichem	A019087758-1g	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95%	1g	$400.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP295-200mg	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95+%	200mg	839.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP295-50mg	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95+%	50mg	335.0CNY	2021-07-18
Fluorochem	210516-250mg	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95%	250mg	￡86.00	2022-03-01
Fluorochem	210516-1g	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95%	1g	￡213.00	2022-03-01
Fluorochem	210516-5g	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95%	5g	￡797.00	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B37175-250mg	1-Bromo-4-ethyl-2-fluorobenzene	928304-44-3	95%	250mg	￥895.0	2022-10-09

1-Bromo-4-ethyl-2-fluorobenzene Production Method

Production Method 1

304445-49-6

928304-44-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane ; 0 °C → 23 °C; 16 h, 23 °C

Reference

: Aminopyrrolotriazines as kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

304445-49-6

928304-44-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane ; 0 °C → 23 °C; 16 h, 23 °C

Reference

: Aminopyrrolotriazines as kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

1-Bromo-4-ethyl-2-fluorobenzene Raw materials

1-(4-bromo-3-fluorophenyl)ethan-1-one

1-Bromo-4-ethyl-2-fluorobenzene Preparation Products

1-Bromo-4-ethyl-2-fluorobenzene (928304-44-3)

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